3-(benzofuran-2-carboxamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(1-benzofuran-2-carbonylamino)-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H15F3N2O5/c26-25(27,28)35-16-11-9-15(10-12-16)29-24(32)22-21(17-6-2-4-8-19(17)34-22)30-23(31)20-13-14-5-1-3-7-18(14)33-20/h1-13H,(H,29,32)(H,30,31)
• InChI Key: SGGNFBZHCRBYGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=C(C=C5)OC(F)(F)F
• Molecular Formula: C25H15F3N2O5
• Molecular Weight: 480.4 g/mol
• CAS No.: 888462-14-4

Description

The compound “3-(benzofuran-2-carboxamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide” is a benzofuran derivative. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are potential natural drug lead compounds.

Synthesis Analysis

Benzofuran compounds can be synthesized by naturally occurring furanone compounds. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The heterocyclic compound having a benzofuran ring as a core is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The broad range of clinical uses of benzofuran derivatives indicate the diverse pharmacological activities of this series of compounds.

Chemical Reactions Analysis

The synthesis of benzofuran derivatives involves complex chemical reactions. For example, a series of new potent antiviral benzofuran derivatives can be synthesized by naturally occurring furanone compounds. The solvent used in the reaction has a great influence on the obtained product.

Scientific Research Applications

Synthesis and Characterization

• Novel Synthesis Approaches

  Researchers have developed innovative methods for synthesizing benzofuran-2-carboxamide derivatives, emphasizing the role of specific reactions in obtaining high yields and exploring the structural diversity of these compounds. For example, a study detailed the preparation of 4-aryl-beta-carboline-3-carboxamides via Suzuki-Miyaura cross-coupling, showcasing a method to obtain diverse benzofuran-2-carboxamide derivatives with potential biological activities (Lisbet Xuárez-Marill & R. Dodd, 2007).

• Chemical Properties and Reactions

  Another aspect of research focuses on the chemical reactivity and properties of tertiary carboxamides, including benzofuran-2-carboxamide derivatives. Studies have examined the acylation of tertiary amides, exploring the formation of specific salts and enamines that contribute to the understanding of the chemical behavior of these compounds (W. Bottomley & G. Boyd, 1980).

Biological Activities and Potential Applications

• Antimicrobial and Antioxidant Activities

  Research has been conducted to evaluate the antimicrobial and antioxidant properties of benzofuran-2-carboxamide derivatives. For instance, a study synthesized and characterized novel series of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties, which were screened for in vitro antimicrobial activity, showing significant results against pathogenic bacteria (M. Idrees et al., 2020).

• Neuroprotective and Antioxidant Effects

  A significant study synthesized novel benzofuran-2-carboxamide derivatives and evaluated their neuroprotective and antioxidant activities. The research identified compounds with considerable protection against excitotoxic neuronal cell damage and oxidative stress, highlighting the therapeutic potential of these compounds in neurodegenerative disorders (Jungsook Cho et al., 2015).

• Diverse Biological Evaluations

  Further investigations into benzofuran-2-carboxamide derivatives have included studies on their antimicrobial, anti-inflammatory, and radical scavenging activities. These studies provide a comprehensive understanding of the bioactive potential of these compounds, offering insights into their application in developing new therapeutic agents (A. Lavanya et al., 2017).

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. Future research may focus on discovering novel methods for constructing benzofuran rings and exploring their potential applications in many aspects.